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Compound of Interest

Compound Name: 4-[(nitrooxy)methyl]Benzoic acid

Cat. No.: B12561520

Get Quote

Executive Summary
4-[(nitrooxy)methyl]benzoic acid is a functionalized benzoic acid derivative containing a

nitrooxymethyl group. It serves primarily as a bioactive linker in the development of "hybrid"

drugs (e.g., NCX series) where it confers NO-donating properties to a parent compound (e.g.,

aspirin, losartan).

In mouse models, this compound is administered as a control agent to distinguish the

pharmacological effects of the NO moiety from those of the parent drug. Unlike some meta-

substituted linkers (e.g., in NCX 4016) that may generate reactive quinone methides, the para-

substituted 4-[(nitrooxy)methyl]benzoic acid is metabolized into the relatively stable 4-

(hydroxymethyl)benzoic acid, making it a critical tool for studying "clean" NO release kinetics

without confounding alkylating toxicity.

Chemical Profile & Stability
IUPAC Name: 4-[(nitrooxy)methyl]benzoic acid[1]

Synonyms:p-Nitrooxymethylbenzoic acid; 4-(Nitrooxymethyl)benzoic acid
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Molecular Formula: C₈H₇NO₅

Molecular Weight: 197.14 g/mol

Key Property:Light Sensitive (Nitrate esters degrade under UV/visible light).

Solubility: Soluble in DMSO (>20 mg/mL), Ethanol; sparingly soluble in water unless pH is

adjusted (forms salts at pH > 7).

Mechanism of Action & Metabolism
Upon administration, the compound undergoes enzymatic biotransformation (likely via non-

specific esterases or cytosolic reductases) to release nitric oxide (NO).

Metabolic Pathway Diagram
The following diagram illustrates the bioactivation pathway, highlighting the release of NO and

the stable metabolite.
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Figure 1: Bioactivation pathway of 4-[(nitrooxy)methyl]benzoic acid. Unlike phenol-based

linkers, the para-acid scaffold yields a stable carboxylate metabolite.
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12561520/docs?utm_src=pdf-body-img#application-note-in-vivo-administration-of-4-nitrooxy-methyl-benzoic-acid
https://www.benchchem.com/product/b12561520/docs?utm_src=pdf-body#application-note-in-vivo-administration-of-4-nitrooxy-methyl-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12561520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Note: Prepare formulations fresh immediately before dosing. Protect from light using

amber tubes or aluminum foil.

Vehicle Selection
Due to the carboxylic acid moiety, solubility can be improved by slight alkalinization or using

organic co-solvents.

Preferred Vehicle (IP/Oral): 5% DMSO + 95% Methylcellulose (0.5% w/v in saline).

Alternative (IV): 10% DMSO + 40% PEG-400 + 50% Saline (pH adjusted to 7.4).

Preparation Steps (Example: 10 mg/kg dose for 25g
mouse)

Weighing: Weigh 2.5 mg of compound into an amber glass vial.

Primary Solubilization: Add 125 µL of 100% DMSO. Vortex until fully dissolved (clear

solution).

Dilution: Slowly add 2.375 mL of 0.5% Methylcellulose (warm) while vortexing.

Final Concentration: 1 mg/mL.

Final DMSO: 5%.[2]

pH Check: Verify pH is between 6.0–7.5. If acidic (due to free acid), adjust carefully with

dilute NaOH (0.1 N) to prevent precipitation.

In Vivo Administration Protocols
A. Dosing Strategy
When using this compound as a control for an NO-drug (e.g., NO-Aspirin), the dose must be

equimolar to the parent drug's linker content.

Formula:

Typical Range: 5 mg/kg – 50 mg/kg.
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B. Experimental Workflow: Pharmacodynamic
Assessment
This workflow validates NO release via blood pressure monitoring and plasma nitrite

quantification.
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Figure 2: Experimental workflow for assessing pharmacodynamics of NO release.

C. Detailed Procedure
1. Blood Pressure Monitoring (Tail-Cuff)

Rationale: Systemic NO release causes vasodilation and a transient drop in Mean Arterial

Pressure (MAP).

Protocol:

Train mice for 3 days in restrainers to reduce stress artifacts.

Measure baseline MAP (average of 5 readings).

Administer 4-[(nitrooxy)methyl]benzoic acid (IP).

Record MAP at 30, 60, 120, and 240 minutes post-dose.

Expected Result: A peak reduction in MAP of 10–20 mmHg within 30–60 minutes,

returning to baseline by 4 hours.

2. Plasma Nitrite/Nitrate (NOx) Quantification
Rationale: NO has a half-life of seconds; it is oxidized to stable nitrite (

) and nitrate (

).

Protocol:

Collect blood via retro-orbital or cardiac puncture into EDTA tubes.

Centrifuge at 2000 x g for 10 min at 4°C.

Deproteinize plasma (ultrafiltration 10kDa cutoff or Zinc Sulfate precipitation).

Perform Griess Assay (convert nitrate to nitrite using Nitrate Reductase, then react with

Griess reagent).
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Measure absorbance at 540 nm.

Data Presentation & Interpretation
Expected Pharmacokinetic Parameters (Hypothetical)

Parameter Value (Est.) Notes

Cmax (Parent) 10–20 µM
Rapid absorption (IP); slower

(PO).

Tmax (NOx) 30–60 min
Peak NO release correlates

with BP drop.

Half-life (t1/2) 1–2 hours
Metabolism to benzoic acid

derivative.

Bioavailability High
Lipophilic nitro-group

enhances absorption.

Safety & Toxicity
Hypotension: High doses (>100 mg/kg) may cause severe hypotension. Monitor for lethargy

and pallor.

Metabolite Accumulation: The byproduct, 4-(hydroxymethyl)benzoic acid, is generally non-

toxic and excreted renally. This contrasts with nitro-aspirin (NCX 4016) metabolites which

can deplete glutathione.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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